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Compound of Interest

Compound Name: U-73122

Cat. No.: B1663579 Get Quote

Essential Safety and Handling Guide for U-73122
For researchers, scientists, and drug development professionals utilizing U-73122, a potent

inhibitor of phospholipase C (PLC), this guide provides essential safety protocols, operational

procedures, and disposal plans. Adherence to these guidelines is critical to ensure personal

safety and maintain experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
U-73122 is classified as a hazardous substance, known to be an irritant to the eyes, respiratory

system, and skin.[1] All personnel must use appropriate personal protective equipment (PPE)

to minimize exposure.

Recommended Personal Protective Equipment:
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Equipment Specification Purpose

Eye Protection
Tightly fitting safety goggles or

glasses with side-shields.

To prevent eye contact and

irritation.[2]

Hand Protection
Chemical-impermeable gloves

(e.g., Nitrile).

To prevent skin contact and

irritation.[2]

Protective Clothing Laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection Dust mask or respirator.

To prevent inhalation of the

powder form.[1] A full-face

respirator may be necessary if

exposure limits are exceeded

or if there is a risk of

generating aerosols.[2]

Safe Handling and Storage
Proper handling and storage procedures are vital to maintain the stability of U-73122 and

prevent accidental exposure.

Operational Plan:

Ventilation: Always handle U-73122 in a well-ventilated area, such as a chemical fume hood,

to minimize inhalation risks.[2]

Avoid Contact: Prevent all personal contact with the substance, including inhalation and

contact with skin and eyes.[1]

Hygiene: Do not eat, drink, or smoke in areas where U-73122 is handled. Wash hands

thoroughly after handling.[1]

Spill Management: In case of a spill, wear appropriate PPE, avoid generating dust, and clean

up using a method that does not disperse the powder (e.g., using a HEPA-filtered vacuum or

by gently wetting the material).[1]

Storage Plan:
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Container: Keep the container tightly sealed.[1]

Conditions: Store in a cool, dry, and well-ventilated area.[1]

Solid Form: The solid, crystalline form of U-73122 is stable for at least four years when

stored at room temperature.[3]

Solutions: Store solutions at -20°C. They are stable for up to two months.[4] Aqueous

solutions should be used within 12 hours of preparation.[3] Discard any solutions that have

turned a pink color, as this indicates a loss of inhibitory activity.[4]

Quantitative Data
The following tables summarize key quantitative data for U-73122.

Physical and Chemical Properties:

Property Value

Molecular Formula C₂₉H₄₀N₂O₃

Molecular Weight 464.6 g/mol

Appearance Crystalline solid

Purity ≥95%

Solubility Data:

Solvent Solubility

DMSO ~0.5 mg/mL[3], 5 mM[4]

Dimethylformamide ~3.3 mg/mL[3]

Ethanol
< 0.5 mg/mL (requires 24 hours to dissolve)[3],

2 mM[4]

Aqueous Buffers Sparingly soluble[3]
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Stability in Solution:

Storage Condition Stability

Aqueous solutions on ice Use within 12 hours[3]

Solutions at -20°C Up to two months[4]

Biological Activity:

Parameter Value Context

IC₅₀ 1.0 - 2.1 µM[4]

Agonist-induced PLC

activation in human platelets

and neutrophils

Toxicity Data:

Parameter Value

LD₅₀ / LC₅₀ Data not available

Experimental Protocols
The following provides a general methodology for a cell-based assay to investigate the effect of

U-73122 on intracellular calcium levels, a common application for this inhibitor.

Protocol: Inhibition of Agonist-Induced Calcium Mobilization

Cell Culture: Plate cells (e.g., MDCK) in a suitable format (e.g., 96-well plate) and grow to

the desired confluency.

Stock Solution Preparation: Prepare a stock solution of U-73122 in an appropriate solvent

like DMSO.[3]

Loading with Calcium Indicator: Load the cells with a fluorescent calcium indicator dye (e.g.,

Fura-2 AM) according to the manufacturer's protocol.
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Pre-incubation with U-73122: Wash the cells and pre-incubate them with the desired

concentration of U-73122 (typically in the low micromolar range) for a specified period.

Stimulation: Add an agonist known to induce calcium release via the PLC pathway (e.g., ATP

or bradykinin).[5]

Measurement: Measure the changes in intracellular calcium concentration using a

fluorescence plate reader or microscope.

Data Analysis: Analyze the fluorescence data to determine the effect of U-73122 on the

agonist-induced calcium response.

Disposal Plan
All waste containing U-73122 must be handled as hazardous waste and disposed of in

accordance with local, state, and federal regulations.[1]

Disposal Procedures:

Solid Waste: Collect solid waste in a sealed, labeled container.

Liquid Waste: Collect liquid waste in a sealed, labeled container.

Decontamination: Decontaminate all labware and surfaces that have come into contact with

U-73122.

Disposal Methods: Approved disposal methods may include incineration in a licensed facility

or burial in a licensed landfill.[1] Do not discharge into sewers or waterways.[1]

Mandatory Visualizations
Experimental Workflow for Handling U-73122
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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